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Cat. No.: B15601504 Get Quote

A thorough review of publicly available scientific literature and chemical databases has yielded

no evidence to support the classification of the compound NSC 601980 as an inhibitor of

sphingomyelin synthase (SMS). While NSC 601980 is documented as an anti-tumor agent with

anti-proliferative effects, its mechanism of action does not appear to involve the direct inhibition

of the enzymes responsible for sphingomyelin synthesis.

This technical guide was intended to provide an in-depth analysis of NSC 601980's role as a

sphingomyelin synthase inhibitor for researchers, scientists, and drug development

professionals. However, the foundational premise of this topic could not be substantiated

through extensive searches of scientific databases and vendor information.

NSC 601980 is listed by several chemical suppliers as a compound with demonstrated anti-

tumor activity in various cancer cell lines. This activity is noted in screening programs, but the

specific molecular target responsible for its cytotoxic effects has not been identified as

sphingomyelin synthase in the available resources.

Investigations into the mechanism of action of NSC 601980 have not revealed any publications

or data suggesting its interaction with sphingomyelin synthase 1 (SMS1) or sphingomyelin

synthase 2 (SMS2). Furthermore, broader searches encompassing sphingolipid metabolism did

not establish any connection to NSC 601980.

In light of these findings, it is not possible to construct a detailed technical guide on the

sphingomyelin synthase inhibitory properties of NSC 601980, as requested. The core

requirements of providing quantitative data on its inhibitory activity, detailed experimental
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protocols for SMS inhibition assays, and signaling pathway diagrams related to this specific

mechanism cannot be fulfilled due to the absence of relevant data.

It is recommended that researchers interested in sphingomyelin synthase inhibition explore

established and well-documented inhibitors to ensure the validity of their experimental design

and interpretation of results. The scientific community continues to investigate various

compounds for their potential to modulate sphingolipid metabolism, and future research may

uncover novel inhibitors. However, based on current knowledge, NSC 601980 is not

recognized as belonging to this class of molecules.

To cite this document: BenchChem. [No Evidence Found for NSC 601980 as a
Sphingomyelin Synthase Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601504#nsc-601980-sphingomyelin-synthase-
inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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